Cas no 90642-74-3 (3,7-Methanoindolizin-8(5H)-one,hexahydro-(7CI))

• Product Name: 3,7-Methanoindolizin-8(5H)-one,hexahydro-(7CI)
• CAS No: 90642-74-3
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 798552
• Update Time: 2023-03-27

3,7-Methanoindolizin-8(5H)-one,hexahydro-(7CI) Chemical and Physical Properties

Names and Identifiers

• 3,7-Methanoindolizin-8(5H)-one,hexahydro-
• 3,7-Methanoindolizin-8(5H)-one,hexahydro-(7CI)

• Inchi： 1S/C9H13NO/c11-9-6-3-4-10-7(5-6)1-2-8(9)10/h6-8H,1-5H2
• InChI Key： IWKSVZJXXKQXSD-UHFFFAOYSA-N
• SMILES： O=C1C2([H])C([H])([H])C([H])([H])N3C1([H])C([H])([H])C([H])([H])C3([H])C2([H])[H]

Computed Properties

• Exact Mass: 151.1
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2